Cas no 1804722-46-0 (6-Amino-2-bromo-4-(difluoromethyl)-3-fluoropyridine)

• Product Name: 6-Amino-2-bromo-4-(difluoromethyl)-3-fluoropyridine
• CAS No: 1804722-46-0
• MF: C₆H₄BrF₃N₂
• MW: 241.008570671082
• CID: 4851472
• Update Time: 2025-05-20

6-Amino-2-bromo-4-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-bromo-4-(difluoromethyl)-3-fluoropyridine

• Inchi： 1S/C6H4BrF3N2/c7-5-4(8)2(6(9)10)1-3(11)12-5/h1,6H,(H2,11,12)
• InChI Key： IZEWSVOXJVVBEG-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=CC(N)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Additional information on 6-Amino-2-bromo-4-(difluoromethyl)-3-fluoropyridine

6-Amino-2-bromo-4-(difluoromethyl)-3-fluoropyridine: A Comprehensive Overview

The compound 6-Amino-2-bromo-4-(difluoromethyl)-3-fluoropyridine, identified by the CAS number 1804722-46-0, is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique pyridine ring structure, which is substituted with an amino group at position 6, a bromine atom at position 2, a difluoromethyl group at position 4, and a fluorine atom at position 3. These substituents contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the potential of 6-Amino-2-bromo-4-(difluoromethyl)-3-fluoropyridine as a versatile building block in organic synthesis. Researchers have demonstrated its ability to participate in various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are critical in the construction of complex molecular architectures. The presence of the amino group and halogen substituents makes this compound particularly useful for generating biologically active molecules with tailored pharmacokinetic profiles.

In terms of synthesis, the preparation of CAS No. 1804722-46-0 involves a multi-step process that typically begins with the bromination of a pyridine derivative. This is followed by sequential introduction of the amino, difluoromethyl, and fluorine substituents through carefully optimized reaction conditions. The use of modern catalytic systems and green chemistry principles has significantly improved the efficiency and sustainability of these synthetic routes.

The pharmacological properties of 6-Amino-2-bromo-4-(difluoromethyl)-3-fluoropyridine have been explored in several recent studies. Preclinical data suggest that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, its ability to modulate ion channels has been investigated, opening avenues for its application in neuropharmacology.

Beyond its pharmaceutical applications, this compound has also found utility in materials science. Its unique electronic properties make it a valuable component in the development of advanced materials such as organic semiconductors and sensors. Researchers have reported enhanced charge transport characteristics when this compound is incorporated into polymer blends, suggesting its potential role in next-generation electronic devices.

In conclusion, CAS No. 1804722-46-0, or 6-Amino-2-bromo-4-(difluoromethyl)-3-fluoropyridine, stands out as a multifaceted molecule with diverse applications across various scientific disciplines. Its structural features and reactivity make it an invaluable tool for advancing research in organic synthesis, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.